molecular formula C13H14N2O3 B8475432 Methyl 4-(imidazol-1-ylmethyl)-3-methoxybenzoate

Methyl 4-(imidazol-1-ylmethyl)-3-methoxybenzoate

Cat. No.: B8475432
M. Wt: 246.26 g/mol
InChI Key: LSBAAYSUFOIFES-UHFFFAOYSA-N
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Description

Methyl 4-(imidazol-1-ylmethyl)-3-methoxybenzoate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14N2O3

Molecular Weight

246.26 g/mol

IUPAC Name

methyl 4-(imidazol-1-ylmethyl)-3-methoxybenzoate

InChI

InChI=1S/C13H14N2O3/c1-17-12-7-10(13(16)18-2)3-4-11(12)8-15-6-5-14-9-15/h3-7,9H,8H2,1-2H3

InChI Key

LSBAAYSUFOIFES-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)OC)CN2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.39 g (5.8 mmol) of imidazole are dissolved in 50 mL of tetrahydrofuran and, after the addition of 305.6 mg (6.4 mmol) of sodium hydride (50% in oil), stirred for 10 minutes at ambient temperature. Then 1.5 g (5.8 mmol) of methyl 4-(bromomethyl)-3-methoxybenzoate are added and the mixture is stirred for a further 16 hours. The solvent is distilled off, decomposed with water and extracted with ethyl acetate. The combined organic extracts are dried and concentrated by evaporation. Yield: 1.4 g (99%); C13H14N2O3 (246.268); mass spectrum: (M+H)+=247
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0.39 g
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50 mL
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305.6 mg
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